Cas no 1261583-53-2 (4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261583-53-2
• MF: C₁₄H₈ClF₅O₂
• MW: 338.657140731812
• CID: 4996725
• Update Time: 2025-05-22

4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8ClF5O2/c15-10-6-5-8(7-12(10)21-13(16)17)9-3-1-2-4-11(9)22-14(18,19)20/h1-7,13H
• InChI Key： QQEJERHYTURNEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC(F)F)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5

Additional information on 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl

4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl (CAS No. 1261583-53-2)

The compound 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261583-53-2, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings include a chlorine atom at the 4-position, a difluoromethoxy group at the 3-position, and a trifluoromethoxy group at the 2'-position. These substituents contribute to the unique electronic and steric properties of the molecule, making it valuable in research and industrial applications.

Recent studies have highlighted the importance of 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl in the development of advanced materials and pharmaceuticals. The presence of fluorine atoms in both the difluoromethoxy and trifluoromethoxy groups enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, its biphenyl structure allows for efficient π-π interactions, which are crucial in designing materials for electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern chemical industries. The use of advanced catalysts and reaction conditions has further improved the efficiency of its production, making it more accessible for large-scale applications.

In terms of biological activity, 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl has shown potential as an antagonist for certain G-protein coupled receptors (GPCRs). This property makes it a valuable tool in pharmacological research, particularly in the development of treatments for neurological disorders such as anxiety and depression. Furthermore, its ability to modulate ion channels has opened new avenues for its use in cardiovascular drug discovery.

The structural uniqueness of 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl also makes it an ideal candidate for studying molecular recognition and self-assembly phenomena. Recent experiments have demonstrated its ability to form supramolecular assemblies under specific conditions, which could lead to innovative applications in nanotechnology and materials science.

In conclusion, 4-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl (CAS No. 1261583-53-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.